4-methyl-N-(5-phenyl-1,2,4-thiadiazol-3-yl)benzamide

• IUPAC Name: 4-methyl-N-(5-phenyl-1,2,4-thiadiazol-3-yl)benzamide
• InChI: InChI=1S/C16H13N3OS/c1-11-7-9-12(10-8-11)14(20)17-16-18-15(21-19-16)13-5-3-2-4-6-13/h2-10H,1H3,(H,17,19,20)
• InChI Key: YMUDCIULNDMNRF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NC2=NSC(=N2)C3=CC=CC=C3
• Molecular Formula: C16H13N3OS
• Molecular Weight: 295.4 g/mol

Description

“4-methyl-N-(5-phenyl-1,2,4-thiadiazol-3-yl)benzamide” is a derivative of 1,3,4-thiadiazole. Thiadiazole derivatives have been the subject of considerable interest for designing new antitumor agents. They have shown a wide range of therapeutic activities like antimicrobial, antifungal, antimycobacterial, analgesic, anti-inflammatory, antipsychotic, antidepressant, anticonvulsant, and anti-leishmanial.

Synthesis Analysis

The synthesis of thiadiazole derivatives involves modifying the structure of known derivatives with documented activity. The exact synthesis process for “4-methyl-N-(5-phenyl-1,2,4-thiadiazol-3-yl)benzamide” is not specified in the available literature.

Scientific Research Applications

Antiviral Activity

• Researchers have explored the antiviral properties of indole derivatives. . These findings suggest potential applications in antiviral drug development.

Anti-Inflammatory and Analgesic Effects

• Some indole derivatives exhibit anti-inflammatory and analgesic properties. . Their ulcerogenic index values also compare favorably with standard drugs like indomethacin and celecoxib.

Antioxidant Properties

• While specific data on 4-methyl-N-(5-phenyl-1,2,4-thiadiazol-3-yl)benzamide are scarce, indole derivatives, in general, have been investigated for their antioxidant activity. .

Cancer Research

• Indole derivatives have been studied in cancer research. . Investigating the potential of 4-methyl-N-(5-phenyl-1,2,4-thiadiazol-3-yl)benzamide in this context could be valuable.

Synthetic Methods and Applications

• Researchers have developed synthetic methods for various indole derivatives, including those with potential therapeutic applications. .

Future Directions

The future directions for research on “4-methyl-N-(5-phenyl-1,2,4-thiadiazol-3-yl)benzamide” and other thiadiazole derivatives could involve further exploration of their potential as anticancer agents, as well as their other therapeutic activities. There is also a need for more detailed studies on their synthesis, molecular structure, chemical reactions, physical and chemical properties, and safety and hazards.